2-Methoxy-3-methylphenol

• IUPAC Name: 2-methoxy-3-methylphenol
• InChI: InChI=1S/C8H10O2/c1-6-4-3-5-7(9)8(6)10-2/h3-5,9H,1-2H3
• InChI Key: SHESIBIEPSTHMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)O)OC
• Molecular Formula: C8H10O2
• DSSTOX Substance ID: DTXSID10171058
• Molecular Weight: 138.16 g/mol
• CAS RN: 18102-31-3

Description

2-Methoxy-3-methylphenol, also known as Phenol, 2-methoxy-3-methyl-, is a chemical compound with the molecular formula C8H10O2. It has a molecular weight of 138.1638.

Molecular Structure Analysis

The molecular structure of this compound can be represented in a 2D Mol file or as a computed 3D SD file. The 3D structure provides a more detailed view of the spatial arrangement of atoms and the bonds between them.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 217.8±20.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C. It also has an enthalpy of vaporization of 47.3±3.0 kJ/mol and a flash point of 88.2±6.7 °C.

Scientific Research Applications

Proxies for Land Plant Biomass

2-Methoxyphenols, including variants like 2-Methoxy-3-methylphenol, are significant in researching terrestrial biomass. They serve as proxies for studying the chemical transformations in lignin during hydrothermal alteration. Specifically, 2-methoxyphenol (2-MOP) and its derivatives are useful in understanding these changes. When subjected to pyrolysis, these compounds yield products such as 1,2-dihydroxybenzene and 2-methylphenol, demonstrating their potential as biomarkers in geochemical investigations (Vane & Abbott, 1999).

Photochemical Rearrangements

This compound and its relatives like 3-methoxyphenol have been studied for their behavior under photochemical conditions. These compounds can undergo Lumiketone-type rearrangements when exposed to specific conditions, such as irradiation in the presence of AlBr3. This has implications for synthetic chemistry, where such rearrangements can be used to produce complex organic structures (Kakiuchi et al., 1991).

Atmospheric Reactivity and Implications

The reactivity of methoxyphenols, including 2-methoxyphenol (guaiacol) and its derivatives, with hydroxyl radicals has significant atmospheric implications. These studies provide insights into the atmospheric lifetime and reactivity of these compounds, contributing to our understanding of wood smoke emissions and their environmental impact (Coeur-Tourneur, Cassez, & Wenger, 2010).

Synthesis and Chemical Transformations

The synthesis and transformation of compounds like this compound are areas of active research. Studies have explored the synthesis of derivatives like (E)-2-methoxy-6-(R-imino)methylphenols, which are important in various chemical applications, including the development of pharmaceuticals and materials (Dikusar, 2012).

Biomedical Applications

In the biomedical field, derivatives of this compound have been investigated for their anticancer activity. For example, certain Schiff base compounds synthesized from vanillin (a derivative of guaiacol) have shown activity against breast cancer cells, indicating the potential medicinal value of these compounds (Sukria et al., 2020).

Safety and Hazards

2-Methoxy-3-methylphenol is considered harmful if swallowed and may cause an allergic skin reaction. It also causes serious eye irritation and is toxic to aquatic life with long-lasting effects.

Biochemical Analysis

Biochemical Properties

2-Methoxy-3-methylphenol plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One of the primary interactions is with cytochrome P450 enzymes, which are involved in the metabolism of various xenobiotics and endogenous compounds. This compound can act as a substrate for these enzymes, leading to its hydroxylation and subsequent metabolism. Additionally, it has been observed to interact with antioxidant enzymes such as superoxide dismutase and catalase, potentially influencing oxidative stress responses in cells .

Cellular Effects

The effects of this compound on various cell types and cellular processes are diverse. In neuronal cells, it has been shown to modulate neurotransmitter release and influence synaptic plasticity. This compound can also affect cell signaling pathways, including the MAPK and PI3K/Akt pathways, which are crucial for cell survival and proliferation. Furthermore, this compound has been reported to alter gene expression profiles, particularly those related to inflammatory responses and oxidative stress .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific receptors on the cell surface, initiating a cascade of intracellular signaling events. Additionally, it has been found to inhibit certain enzymes, such as acetylcholinesterase, which plays a role in neurotransmitter degradation. This inhibition can lead to increased levels of neurotransmitters in the synaptic cleft, thereby enhancing neuronal communication. Moreover, this compound can modulate gene expression by interacting with transcription factors and influencing their binding to DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can undergo degradation when exposed to light and heat. Long-term studies have shown that prolonged exposure to this compound can lead to adaptive responses in cells, such as upregulation of detoxifying enzymes and changes in cellular metabolism. These temporal effects are crucial for understanding the compound’s long-term impact on cellular function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been observed to have neuroprotective effects, potentially due to its antioxidant properties. At higher doses, it can exhibit toxic effects, including hepatotoxicity and nephrotoxicity. These adverse effects are likely due to the accumulation of reactive metabolites and the induction of oxidative stress. Understanding the dosage-dependent effects of this compound is essential for its safe use in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites. These metabolites can undergo further conjugation reactions, such as glucuronidation and sulfation, facilitating their excretion from the body. Additionally, this compound can influence metabolic flux by modulating the activity of key metabolic enzymes, thereby affecting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its lipophilic nature. Additionally, it may interact with specific transporters and binding proteins that facilitate its uptake and distribution. The compound’s localization within cells can influence its activity and function, as it may accumulate in specific organelles or compartments .

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. It has been observed to localize in the endoplasmic reticulum, where it can interact with cytochrome P450 enzymes and other metabolic enzymes. Additionally, it may be targeted to mitochondria, influencing mitochondrial function and energy metabolism. Post-translational modifications, such as phosphorylation, can also affect the compound’s localization and activity within cells .